3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium

• Molecular Formula: C20H14N3O4S+
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 3-methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium
• InChI: InChI=1S/C20H14N3O4S/c1-13-12-28-20-10-18(14-4-2-6-16(8-14)22(24)25)19(11-21(13)20)15-5-3-7-17(9-15)23(26)27/h2-12H,1H3/q+1
• InChI Key: ZMQBURLJHATGBV-UHFFFAOYSA-N
• SMILES: CC1=CSC2=[N+]1C=C(C(=C2)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC(=CC=C4)[N+](=O)[O-]

Description

3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium, also known as MNTTP, is a heterocyclic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound is known for its unique structural properties, which make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of various enzymes involved in the biosynthesis of nucleic acids, which makes it a promising candidate for the development of new drugs for the treatment of cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit potent antioxidant activity, which makes it a promising candidate for the development of new drugs for the treatment of various diseases. This compound has also been shown to exhibit antibacterial and antifungal properties, which make it a promising candidate for the development of new drugs for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium in lab experiments is its unique structural properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its toxicity, which can make it difficult to work with in certain situations.

Future Directions

There are many future directions for the study of 3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium. One potential direction is the development of new drugs for the treatment of cancer, based on the inhibition of nucleic acid biosynthesis. Another potential direction is the development of new drugs for the treatment of infectious diseases, based on the antibacterial and antifungal properties of this compound. Additionally, the antioxidant properties of this compound make it a promising candidate for the development of new drugs for the treatment of various diseases associated with oxidative stress.

Synthesis Methods

The synthesis of 3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium can be achieved through a multi-step process involving the reaction of various starting materials. One of the most common methods involves the reaction of 3-nitrobenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with methyl iodide. The final step involves the reaction of the resulting compound with 3-nitrobenzene-1-sulfonic acid.

Scientific Research Applications

3-Methyl-6,7-bis(3-nitrophenyl)-[1,3]thiazolo[3,2-a]pyridin-4-ium has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. This compound has also been shown to exhibit potent antioxidant activity, which makes it a promising candidate for the development of new drugs for the treatment of various diseases.